3-Aminocyclopentane-1-carbonitrile hydrochloride

• Molecular Formula: C6H11ClN2
• Molecular Weight: 146.62 g/mol
• IUPAC Name: 3-aminocyclopentane-1-carbonitrile;hydrochloride
• InChI: InChI=1S/C6H10N2.ClH/c7-4-5-1-2-6(8)3-5;/h5-6H,1-3,8H2;1H
• InChI Key: NINFAKOWFDWPFT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC1C#N)N.Cl

Description

3-Aminocyclopentane-1-carbonitrile hydrochloride is a cyclopentane derivative featuring an amine (-NH₂) and a nitrile (-CN) group on adjacent carbon atoms, with the hydrochloride salt enhancing its stability and solubility. This compound is structurally distinct due to the combination of a strained cyclopentane ring and reactive functional groups, making it valuable in pharmaceutical synthesis and materials science.

Preparation Methods

Synthesis via Chiral Cyclopentanol Derivatives (Related to 3-Aminocyclopentanol Hydrochloride)

A sophisticated multi-step process has been developed for the preparation of (1R,3S)-3-aminocyclopentanol hydrochloride, a chiral analog closely related to 3-aminocyclopentane-1-carbonitrile hydrochloride. This method involves:

• Step 1: Oxidation of tert-butyl hydroxylamine carbonate to tert-butyl nitrosyl carbonate catalyzed by copper chloride and 2-ethyl-2-oxazoline, followed by an in situ hetero Diels-Alder reaction with cyclopentadiene to form a bicyclic intermediate.

• Step 2: Selective reduction of nitrogen-oxygen bonds using zinc powder in acetic acid.

• Step 3: Chiral resolution catalyzed by lipase enzymes (e.g., Lipozyme-40086) using vinyl acetate as the resolving agent.

• Step 4: Hydrogenation of the double bond with palladium on carbon catalyst under mild conditions.

• Step 5: Deacetylation under alkaline conditions (lithium hydroxide in methanol).

• Step 6: Protection of the tert-butyl ester and formation of the hydrochloride salt using acetyl chloride in isopropanol, generating hydrogen chloride in situ.

This process achieves high optical purity, good yields (generally 80-99% per step), and cost efficiency due to the use of inexpensive catalysts and reagents. The route is notable for its novel and short sequence, enabling industrial scalability with reduced safety risks compared to previous methods relying on expensive chiral sources or hazardous reagents.

Key reaction conditions and reagents:

Step	Reaction Type	Reagents/Catalysts	Conditions	Yield (%)
1	Oxidation and hetero Diels-Alder	Copper chloride, 2-ethyl-2-oxazoline, air	20-30 °C, 12 h	~80
2	Selective reduction	Zinc powder, acetic acid	Room temperature	Not specified
3	Enzymatic chiral resolution	Lipase (Lipozyme-40086), vinyl acetate	Mild, enzyme-specific	High enantioselectivity
4	Hydrogenation	10% Palladium on carbon, hydrogen (0.2 MPa)	Room temperature, 6 h	>99
5	Deacetylation	Lithium hydroxide, methanol	Room temperature, 12 h	90
6	Hydrochloride salt formation	Acetyl chloride, isopropanol	0-25 °C, 12 h	80

This method is detailed in a 2020 patent which highlights its advantages in optical purity and cost-effectiveness.

Synthesis via 1-Aminocyclopentane Carbonitrile Intermediate

An alternative approach focuses on preparing 3-aminocyclopentane-1-carbonitrile hydrochloride via the intermediate 1-aminocyclopentane carbonitrile, which is then acylated and hydrolyzed to yield related carboxylic acid derivatives used in drug synthesis.

• Step 1: Preparation of 1-aminocyclopentane carbonitrile by reaction of cyclopentanone with sodium cyanide and ammonium chloride in methanol, followed by extraction and drying.

• Step 2: Acylation of 1-aminocyclopentane carbonitrile with valeroyl chloride in the presence of triethylamine in dichloromethane at low temperature (5-10 °C) to form N-(1-cyanocyclopentyl) pentanamide.

• Step 3: Hydrolysis of the amide intermediate using a mixture of hydrochloric acid and acetic acid at 60 °C for 24 hours to obtain l-(pentanoylamino)cyclopentanecarboxylic acid with minimal unreacted amide impurity.

This method is particularly relevant for the synthesis of Irbesartan, a pharmaceutical agent, where the purity of intermediates is critical. The use of combined hydrochloric and acetic acid in hydrolysis significantly reduces impurities, enhancing product quality and process efficiency.

Key reaction conditions and reagents:

Step	Reaction Type	Reagents/Catalysts	Conditions	Yield/Notes
1	Cyanide addition	Sodium cyanide, ammonium chloride, methanol	60 °C, 45 min	Oil form product
2	Acylation	Valeroyl chloride, triethylamine, dichloromethane	5-10 °C, 3 h	Oil form product
3	Hydrolysis	Hydrochloric acid, acetic acid	60 °C, 24 h	High purity, <0.5% amide impurity

This improved process addresses drawbacks of prior art by enhancing impurity control and industrial applicability.

• Research Conclusions

• The enzymatic chiral resolution approach combined with selective reductions and hydrogenation offers a robust route to optically pure 3-aminocyclopentane derivatives, including hydrochloride salts, with high yields and scalability.

• The use of copper chloride catalysis and lipase enzymes enables cost-effective and environmentally friendly synthesis, avoiding expensive chiral starting materials and hazardous reagents.

• The alternative method via 1-aminocyclopentane carbonitrile and subsequent acylation/hydrolysis is well-suited for producing related carboxylic acid intermediates with high purity, crucial for pharmaceutical applications like Irbesartan synthesis.

• Hydrolysis in mixed acid media (hydrochloric and acetic acid) significantly improves product purity by reducing residual amide impurities, an important consideration for industrial processes.

• Both methods demonstrate advances in operational simplicity, cost reduction, and product quality control, with potential for industrial scale-up.

• Summary Table of Preparation Methods

Method	Key Features	Advantages	Limitations
Enzymatic chiral resolution route	Multi-step synthesis with enzymatic resolution; copper chloride catalysis; hydrogenation; ester protection and hydrochloride formation	High optical purity; cost-effective; scalable; mild conditions	Multi-step complexity; requires enzyme handling
Cyanide addition and acylation route	Preparation of 1-aminocyclopentane carbonitrile; acylation with valeroyl chloride; hydrolysis in mixed acid	High purity intermediates; simple hydrolysis step; industrially applicable	Use of toxic cyanide; requires careful handling

• References

- Patent CN112574046A, "Method for preparing (1R,3S)-3-aminocyclopentanol hydrochloride," 2020.

- Patent WO2010079405A2, "An improved process for preparation of l-(pentanoylamino)cyclopentanecarboxylic acid," 2009.

Chemical Reactions Analysis

3-Aminocyclopentane-1-carbonitrile hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding amides or carboxylic acids.

Reduction: Reduction reactions can convert the nitrile group to primary amines.

Substitution: The amino group can participate in nucleophilic substitution reactions, forming various derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

While comprehensive data tables and well-documented case studies focusing solely on the applications of "3-Aminocyclopentane-1-carbonitrile hydrochloride" are not available within the provided search results, the search results do provide information regarding the compound and its potential applications in scientific research.

Background Information

• Nomenclature and Properties "3-Aminocyclopentane-1-carbonitrile hydrochloride" is also known as (1R,3S)-3-aminocyclopentane-1-carbonitrile hydrochloride . The molecular formula is C6H11ClN2 and the molecular weight is 146.62 .
• Availability This chemical can be purchased online .

Potential Research Applications

• NR2B Receptor Antagonists 3-substituted aminocyclopentanes have been identified as potent and selective NR2B receptor antagonists . These compounds may have therapeutic potential for neuropathic pain and Parkinson’s disease .
• GABA Aminotransferase Inhibitors GABA-AT inhibitors are potentially useful treatments for epilepsy and addiction .
• Pharmaceutical Intermediate (1R,3S) -3-aminocyclopentanol hydrochloride, which can be synthesized using a method that involves amino cyclopentanol hydrochloride, is a key chiral intermediate of an anti-AIDS drug Bictegravir .

Mechanism of Action

The mechanism of action of 3-Aminocyclopentane-1-carbonitrile hydrochloride involves its interaction with molecular targets such as enzymes and receptors. The amino and nitrile groups play a crucial role in binding to active sites, influencing the activity of the target molecules . The pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Structural and Functional Group Variations

The compound is compared to three analogs:

1-Aminocyclopentanecarboxylic Acid Hydrochloride (): Structure: Cyclopentane backbone with -NH₂ and -COOH groups. Key Differences: Replaces the nitrile (-CN) with a carboxylic acid (-COOH), reducing electrophilicity but increasing hydrogen-bonding capacity. Applications: Intermediate in peptide synthesis; used in the preparation of Boc-protected derivatives .

(1R,3S)-3-Aminocyclopentane Carboxylic Acid (): Structure: Stereospecific cyclopentane with -NH₂ and -COOH groups. Key Differences: Chiral centers influence biological activity (e.g., receptor binding). Lacks the nitrile group, limiting its use in reactions requiring cyano participation. Safety: Requires precautions against inhalation and skin contact due to irritancy .

Methyl 3-Aminocyclopentanecarboxylate (): Structure: Cyclopentane with -NH₂ and ester (-COOCH₃) groups. Key Differences: Ester group offers hydrolytic stability compared to nitriles but is less reactive in nucleophilic substitutions. Hazards: Classified as acutely toxic (oral, H302) and irritating to skin/eyes (H315, H319) .

Biological Activity

3-Aminocyclopentane-1-carbonitrile hydrochloride, specifically its (1S,3R) enantiomer, is a compound of significant interest in pharmacology due to its potential biological activities. This article aims to explore its biological activity, mechanisms of action, and applications in various fields, supported by relevant research findings and data.

• Molecular Formula : C$_6$H$_9$ClN$_2$
• Molecular Weight : Approximately 137.61 g/mol
• Structure : The compound features a cyclopentane ring with an amino group and a carbonitrile functional group, which enhances its solubility and reactivity.

The biological activity of 3-Aminocyclopentane-1-carbonitrile hydrochloride is primarily attributed to its interaction with neurotransmitter receptors, particularly in the central nervous system (CNS). Its structural similarity to neurotransmitters suggests that it may modulate synaptic transmission and influence neuronal health. Preliminary studies indicate potential neuroprotective effects and activity against neurological disorders, although comprehensive studies are still necessary to fully elucidate its pharmacological profile.

Neuroprotective Effects

Research has indicated that 3-Aminocyclopentane-1-carbonitrile hydrochloride may exhibit neuroprotective properties. Its interaction with specific receptors involved in synaptic transmission could help mitigate neurodegenerative processes .

Antimicrobial Activity

Studies exploring the antimicrobial properties of compounds structurally related to 3-Aminocyclopentane-1-carbonitrile hydrochloride suggest that modifications can enhance their efficacy against various pathogens. For instance, certain derivatives have shown broad-spectrum activity against bacterial and fungal strains .

Study on Neurological Disorders

In a recent study investigating the effects of aminocyclopentanes on neuropathic pain models, compounds similar to 3-Aminocyclopentane-1-carbonitrile hydrochloride were found to selectively antagonize NR2B receptors without adverse effects on motor coordination. This indicates potential therapeutic applications for pain management and neuroprotection .

Antimicrobial Efficacy

Another study assessed the structure-activity relationship of α/β-peptides incorporating aminocyclopentane residues. The results demonstrated that specific substitutions could significantly enhance antimicrobial activity while minimizing cytotoxicity against mammalian cells .

Table 1: Biological Activity Summary

Activity Type	Effect	Reference
Neuroprotection	Potential modulation of synaptic health
Antimicrobial	Efficacy against bacterial/fungal strains
Pain Management	NR2B receptor antagonism

Table 2: Comparative Binding Affinity Data for Related Compounds

Compound	Target Receptor	K$_i$ (nM)	Notes
(R,S)-8	NR2B	480	Moderate selectivity
(S,R)-8	NR2B	2.8	High potency
(S,S)-8	NR2B	3.6	Comparable efficacy

Applications

The versatility of 3-Aminocyclopentane-1-carbonitrile hydrochloride extends beyond basic research into practical applications:

• Pharmaceutical Development : It serves as a building block for synthesizing more complex molecules with potential therapeutic applications in treating neurological disorders and infections.
• Enzyme Mechanisms Studies : The compound is utilized in studying enzyme mechanisms and protein interactions, providing insights into biochemical pathways relevant to health and disease .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 3-Aminocyclopentane-1-carbonitrile hydrochloride, and how can purity and yield be maximized?

• Methodological Answer : The synthesis typically involves cyclization of precursor amines followed by hydrochloride salt formation. For example, Boc (tert-butoxycarbonyl) protection of the amine group is recommended to stabilize intermediates during synthesis, as seen in analogs like 3-Boc-aminomethyl cyclobutanone . Hydrochloride salt formation is achieved by treating the free amine with HCl under controlled conditions, enhancing solubility and stability for biological assays . Key steps include:

• Cyclopentane Ring Formation : Use of high-pressure reactors or flow systems for efficient cyclization .
• Purification : Recrystallization or chromatography to achieve >95% purity, as demonstrated in related compounds .
• Yield Optimization : Adjusting stoichiometry of ammonia/amine sources and reaction time .

Q. What protective strategies are effective for enhancing the stability of 3-Aminocyclopentane-1-carbonitrile hydrochloride during synthesis?

• Methodological Answer : Boc protection is widely used to prevent undesired side reactions of the amine group. For instance, Boc-protected analogs (e.g., 1-N-Boc-aminocyclopentanecarboxylic acid) show improved handling stability and reduced hygroscopicity . Deprotection is achieved via acidolysis (e.g., HCl in dioxane) to regenerate the free amine before hydrochloride salt formation .

Q. How should researchers handle and store this compound to prevent degradation?

• Methodological Answer : Store in airtight containers under inert gas (N₂/Ar) at -20°C to minimize hydrolysis of the nitrile group. Desiccants like silica gel are recommended due to the hygroscopic nature of hydrochloride salts . Avoid prolonged exposure to light, as cyclopentane derivatives may undergo photodegradation .

Advanced Research Questions

Q. How can discrepancies in reported physical properties (e.g., melting points, solubility) be resolved?

• Methodological Answer : Contradictions often arise from differences in purity or crystallization solvents. For example, melting points for related compounds (e.g., 1-N-Boc-aminocyclopentanecarboxylic acid) vary between 130–131°C depending on recrystallization solvents (e.g., ethanol vs. ethyl acetate) . To address this:

• Standardize Protocols : Use consistent solvents and drying conditions.
• Characterization : Validate purity via HPLC (C18 column, acetonitrile/water gradient) and NMR (e.g., ¹H/¹³C for nitrile and amine group confirmation) .

Q. What analytical techniques are most effective for characterizing 3-Aminocyclopentane-1-carbonitrile hydrochloride and its intermediates?

• Methodological Answer :

• Structural Elucidation : Use ¹H/¹³C NMR to confirm cyclopentane ring geometry and nitrile/amine functionality. For example, nitrile groups show characteristic peaks at ~110–120 ppm in ¹³C NMR .
• Purity Assessment : HPLC with UV detection (λ = 210–220 nm for amine/nitrile absorption) .
• Stability Testing : TGA/DSC to monitor decomposition temperatures and hygroscopicity .

Q. How does the cyclopentane ring influence biological activity compared to other cyclic amines (e.g., cyclohexane derivatives)?

• Methodological Answer : The smaller cyclopentane ring imposes greater conformational strain, potentially enhancing binding affinity in enzyme inhibition assays. For example, cyclopentane-based analogs show higher selectivity for GABA receptors compared to cyclohexane derivatives . To validate:

• Comparative Studies : Synthesize cyclohexane/cyclopentane analogs and test in vitro (e.g., IC₅₀ assays).
• Computational Modeling : Use molecular docking (e.g., AutoDock Vina) to analyze steric and electronic interactions .